7-Chloroindeno[1,2-e][1,3,4]oxadiazine-2,4a(3H,5H)-dicarboxylic acid 4a-methyl 2-benzyl ester
7-Chloroindeno[1,2-e][1,3,4]oxadiazine-2,4a(3H,5H)-dicarboxylic acid 4a-methyl 2-benzyl ester
Brand Name:
Vulcanchem
CAS No.:
170917-89-2
VCID:
VC0175696
InChI:
InChI=1S/C20H17ClN2O5/c1-26-18(24)20-10-14-9-15(21)7-8-16(14)17(20)22-23(12-28-20)19(25)27-11-13-5-3-2-4-6-13/h2-9H,10-12H2,1H3
SMILES:
COC(=O)C12CC3=C(C1=NN(CO2)C(=O)OCC4=CC=CC=C4)C=CC(=C3)Cl
Molecular Formula:
C20H17ClN2O5
Molecular Weight:
400.8 g/mol
7-Chloroindeno[1,2-e][1,3,4]oxadiazine-2,4a(3H,5H)-dicarboxylic acid 4a-methyl 2-benzyl ester
CAS No.: 170917-89-2
Main Products
VCID: VC0175696
Molecular Formula: C20H17ClN2O5
Molecular Weight: 400.8 g/mol
![7-Chloroindeno[1,2-e][1,3,4]oxadiazine-2,4a(3H,5H)-dicarboxylic acid 4a-methyl 2-benzyl ester - 170917-89-2](/images/no_structure.jpg)
| CAS No. | 170917-89-2 |
|---|---|
| Product Name | 7-Chloroindeno[1,2-e][1,3,4]oxadiazine-2,4a(3H,5H)-dicarboxylic acid 4a-methyl 2-benzyl ester |
| Molecular Formula | C20H17ClN2O5 |
| Molecular Weight | 400.8 g/mol |
| IUPAC Name | 2-O-benzyl 4a-O-methyl 7-chloro-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-2,4a-dicarboxylate |
| Standard InChI | InChI=1S/C20H17ClN2O5/c1-26-18(24)20-10-14-9-15(21)7-8-16(14)17(20)22-23(12-28-20)19(25)27-11-13-5-3-2-4-6-13/h2-9H,10-12H2,1H3 |
| Standard InChIKey | YFVYPTZIEXOAIT-UHFFFAOYSA-N |
| SMILES | COC(=O)C12CC3=C(C1=NN(CO2)C(=O)OCC4=CC=CC=C4)C=CC(=C3)Cl |
| Canonical SMILES | COC(=O)C12CC3=C(C1=NN(CO2)C(=O)OCC4=CC=CC=C4)C=CC(=C3)Cl |
| PubChem Compound | 11784359 |
| Last Modified | Nov 11 2021 |
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